Cas no 20389-05-3 (2-(4-Methylphenyl)quinoline-4-carboxylic Acid)

• Product Name: 2-(4-Methylphenyl)quinoline-4-carboxylic Acid
• CAS No: 20389-05-3
• MF: C₁₇H₁₃NO₂
• MW: 263.290624380112
• MDL: MFCD00047598
• CID: 283850
• PubChem ID: 621867
• Update Time: 2025-05-27

2-(4-Methylphenyl)quinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylicacid, 2-(4-methylphenyl)-
• 2-(4-Methylphenyl)quinoline-4-carboxylic acid
• 2-P-TOLYL-QUINOLINE-4-CARBOXYLIC
• 2-P-TOLYL-QUINOLINE-4-CARBOXYLIC ACID
• Quinoline-4-carboxylic acid, 2-(4-methylphenyl)-
• 2-(4'-methylphenyl)quinoline-4-carboxylic Acid
• CS-0307454
• 2-(4-Methylphenyl)-4-quinolinecarboxylic acid #
• 4-Quinolinecarboxylic acid, 2-(4-methylphenyl)-
• 2-p-Tolylquinoline-4-carboxylicacid
• 4-Quinolinecarboxylicacid,2-(4-methylphenyl)-
• paramethylphenylcinchoninic acid
• Z56792505
• 2-p-tolyl quinoline-4-carboxylic acid
• Oprea1_323869
• 20389-05-3
• MFCD00047598
• AB01277064-01
• FT-0637988
• 3Y-0955
• NCGC00276591-01
• 2-(p-Tolyl)quinoline-4-carboxylic acid
• SCHEMBL4017739
• AKOS000114784
• 2-p-tolylquinoline-4-carboxylic acid
• AK-968/37166247
• SB70504
• EN300-00802
• 2-(4-Methylphenyl)-4-quinolinecarboxylic acid
• 2-(p-Tolyl)quinoline-4-carboxylicacid
• G70275
• STK125959
• ALBB-000132
• DB-045195
• 2-(4-Methylphenyl)quinoline-4-carboxylic Acid

• MDL： MFCD00047598
• Inchi： 1S/C17H13NO2/c1-11-6-8-12(9-7-11)16-10-14(17(19)20)13-4-2-3-5-15(13)18-16/h2-10H,1H3,(H,19,20)
• InChI Key： CKOMAFAOCHXEQX-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC(C)=CC=2)=NC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 263.09500
• Monoisotopic Mass: 263.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.248
• Boiling Point: 463.4 °C at 760 mmHg
• Flash Point: 234 °C
• Refractive Index: 1.667
• PSA: 50.19000
• LogP: 3.90840

2-(4-Methylphenyl)quinoline-4-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Methylphenyl)quinoline-4-carboxylic Acid

4-Quinolinecarboxylic Acid, 2-(4-Methylphenyl)-: A Comprehensive Overview

4-Quinolinecarboxylic acid, 2-(4-methylphenyl)- is a unique organic compound that has garnered significant attention in the field of biomedical research. This compound, also referred to by its CAS registry number CAS NO 20389-05-3, belongs to the class of quinoline derivatives, which are known for their diverse pharmacological activities. The structure of this molecule features a quinoline ring system with a carboxylic acid group at position 4 and a substituted phenyl group at position 2.

The synthesis of 4-Quinolinecarboxylic acid, 2-(4-methylphenyl)- involves complex organic reactions, often requiring multi-step procedures to achieve the desired regiochemistry. Its chemical stability and solubility properties make it a valuable candidate for various pharmacological studies. Recent advancements in sustainable chemistry have also explored greener synthesis pathways for this compound, aligning with global efforts towards environmental preservation.

In terms of biological activity, this compound has shown remarkable potential in cancer research. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve modulation of key signaling pathways, such as MAPK and PI3K/AKT, which are frequently dysregulated in malignant diseases.

Beyond oncology, 4-Quinolinecarboxylic acid, 2-(4-methylphenyl)- has also been explored for its potential as an antimicrobial agent. Research indicates that this compound exhibits potent activity against a range of bacterial and fungal pathogens, including those resistant to current antibiotics. This makes it a promising candidate for the development of new-generation antimicrobials, which are desperately needed in light of rising antibiotic resistance.

Recent studies have also delved into the neuroprotective properties of this compound. Experimental models of neurodegenerative diseases, such as Alzheimer's and Parkinson's, have shown that it can mitigate oxidative stress and inflammation, two key contributors to neuronal damage. These findings suggest a potential new avenue for treating these debilitating conditions.

The pharmacokinetic profile of 4-Quinolinecarboxylic acid, 2-(4-methylphenyl)- is another area of active research. Studies have highlighted its relatively low toxicity and high bioavailability, which are critical factors for the development of safe and effective drugs. Advances in molecular modeling techniques have further enhanced our understanding of how this compound interacts with target proteins, paving the way for rational drug design.

In conclusion, 4-Quinolinecarboxylic acid, 2-(4-methylphenyl)-, identified by its CAS NO 20389-05-3, represents a groundbreaking compound with far-reaching implications in the biomedical sciences. Its diverse biological activities, coupled with its favorable pharmacokinetic properties, position it as a key player in the development of next-generation therapies for cancer, infectious diseases, and neurodegenerative disorders. As research continues to uncover new facets of this molecule, its potential applications in the pharmaceutical industry are expected to grow exponentially.